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Compound of Interest

Compound Name: 2-Fluoro-5-iodophenol

CAS No.: 186589-89-9

Cat. No.: B599578

Get Quote

This in-depth technical guide provides a comprehensive overview of the characterization data

for 2-Fluoro-5-iodophenol (CAS No: 186589-89-9). Designed for researchers, scientists, and

professionals in drug development, this document synthesizes theoretical predictions with field-

proven insights to facilitate the unambiguous identification and quality assessment of this

important chemical intermediate. While experimental spectra for this specific compound are not

readily available in public databases, this guide leverages established principles of

spectroscopy and data from analogous compounds to present a robust, predicted

characterization profile.

Introduction: Significance of 2-Fluoro-5-iodophenol
2-Fluoro-5-iodophenol is a halogenated aromatic compound of significant interest in organic

synthesis. Its trifunctional nature, featuring a hydroxyl group, a fluorine atom, and an iodine

atom on a benzene ring, makes it a versatile building block for the synthesis of more complex

molecules, particularly in the pharmaceutical and agrochemical industries. The presence of the

fluorine and iodine atoms offers distinct reactive sites for various cross-coupling reactions and

other chemical transformations, while the phenolic hydroxyl group can be readily modified or

used to direct further substitution on the aromatic ring. Accurate characterization of this
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compound is therefore paramount to ensure the identity, purity, and suitability of the material for

its intended application.

Physicochemical and Safety Data
A summary of the key physicochemical properties of 2-Fluoro-5-iodophenol is presented in

Table 1. This data is compiled from various chemical supplier and database sources.

Table 1: Physicochemical Properties of 2-Fluoro-5-iodophenol

Property Value Source(s)

Molecular Formula C₆H₄FIO PubChem[1]

Molecular Weight 238.00 g/mol PubChem[1]

Appearance White to off-white solid

Boiling Point
248.9 °C at 760 mmHg

(Predicted)
Sigma-Aldrich

Storage Temperature
2-8 °C, under inert gas

(Nitrogen or Argon)

InChI
InChI=1S/C6H4FIO/c7-5-2-1-

4(8)3-6(5)9/h1-3,9H
PubChem[1]

SMILES C1=CC(=C(C=C1I)O)F PubChem[1]

Safety Information: 2-Fluoro-5-iodophenol is classified as harmful if swallowed, causes skin

irritation, causes serious eye irritation, and may cause respiratory irritation.[1] Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this compound. All work should be conducted in a well-ventilated fume

hood.

Predicted Spectroscopic Characterization
The following sections detail the predicted spectroscopic data for 2-Fluoro-5-iodophenol
based on the analysis of structurally similar compounds and the known effects of its constituent

functional groups on spectroscopic measurements.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

The predicted ¹H and ¹³C NMR data are presented below.

The ¹H NMR spectrum of 2-Fluoro-5-iodophenol is expected to show three distinct signals for

the aromatic protons and one signal for the phenolic hydroxyl proton. The chemical shifts are

influenced by the electron-withdrawing effects of the fluorine and iodine atoms and the

electron-donating effect of the hydroxyl group. The coupling of the protons to the fluorine atom

will result in characteristic splitting patterns.

Table 2: Predicted ¹H NMR Data for 2-Fluoro-5-iodophenol (in CDCl₃)

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constants (J, Hz)

H-3 ~ 7.2 dd
J(H-H) ≈ 8.5, J(H-F) ≈

4.5

H-4 ~ 6.8 ddd
J(H-H) ≈ 8.5, J(H-H) ≈

2.5, J(H-F) ≈ 8.5

H-6 ~ 7.4 dd
J(H-H) ≈ 2.5, J(H-F) ≈

2.5

-OH ~ 5.5 br s -

Rationale for Prediction: The predictions are based on the additive effects of the substituents.

The fluorine atom ortho to the hydroxyl group will cause a downfield shift for the adjacent

protons. The iodine atom will also have a deshielding effect. The coupling constants are

estimated based on typical ortho, meta, and para H-H and H-F couplings in aromatic systems.

The proton-decoupled ¹³C NMR spectrum is expected to show six distinct signals for the carbon

atoms of the benzene ring. The chemical shifts are significantly affected by the electronegativity

of the attached substituents, and the carbon atoms bonded to or near the fluorine atom will

exhibit C-F coupling.

Table 3: Predicted ¹³C NMR Data for 2-Fluoro-5-iodophenol (in CDCl₃)
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Carbon Assignment
Predicted Chemical Shift
(δ, ppm)

Predicted Multiplicity (due
to C-F coupling)

C-1 (C-OH) ~ 152 d

C-2 (C-F) ~ 158 d

C-3 ~ 116 d

C-4 ~ 125 s

C-5 (C-I) ~ 85 s

C-6 ~ 129 d

Rationale for Prediction: The carbon attached to the highly electronegative fluorine (C-2) is

expected to be the most downfield. The carbon bearing the iodine (C-5) will be significantly

shielded. The other carbon chemical shifts are predicted based on the combined electronic

effects of the three substituents.

Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present in a molecule. The

key predicted absorption bands for 2-Fluoro-5-iodophenol are listed in Table 4.

Table 4: Predicted Key Infrared Absorption Bands for 2-Fluoro-5-iodophenol

Wavenumber (cm⁻¹) Functional Group Assignment

~ 3550-3200 (broad) O-H stretch (phenolic)

~ 3100-3000 C-H stretch (aromatic)

~ 1600, 1500, 1450 C=C stretch (aromatic ring)

~ 1250 C-O stretch (phenolic)

~ 1100 C-F stretch

~ 820 C-H bend (out-of-plane)
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Rationale for Prediction: The spectrum will be dominated by a broad O-H stretching band

characteristic of phenols. The aromatic C-H and C=C stretching vibrations will be present in

their usual regions. The C-F and C-I stretches are also expected, although the C-I stretch may

be in the far-IR region and not always observed in a standard mid-IR spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For 2-Fluoro-5-iodophenol, electron ionization (EI) would likely lead to the

following key fragments.

Table 5: Predicted Mass Spectrometry Fragmentation Data for 2-Fluoro-5-iodophenol

m/z Proposed Fragment

238 [M]⁺ (Molecular Ion)

111 [M - I]⁺

83 [M - I - CO]⁺

Rationale for Prediction: The molecular ion peak at m/z 238 should be observable. The most

likely fragmentation pathway is the loss of the iodine atom, which is a good leaving group, to

form a stable cation at m/z 111. Subsequent loss of carbon monoxide (CO) from the phenolic

ring is a common fragmentation for phenols, leading to a fragment at m/z 83.

Experimental Protocols
This section provides a general, step-by-step methodology for the NMR analysis of a

substituted phenol like 2-Fluoro-5-iodophenol.

NMR Sample Preparation and Data Acquisition
Caption: Workflow for NMR analysis of 2-Fluoro-5-iodophenol.

Methodology:

Sample Preparation:
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Accurately weigh 10-20 mg of 2-Fluoro-5-iodophenol for ¹H NMR analysis (50-100 mg

for ¹³C NMR) into a clean, dry vial.

Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Gently agitate the vial to ensure complete dissolution.

Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube.

Data Acquisition:

Insert the NMR tube into the spectrometer.

Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field

to achieve homogeneity.

Acquire the ¹H NMR spectrum using a standard pulse sequence.

Acquire the proton-decoupled ¹³C NMR spectrum. A sufficient number of scans should be

accumulated to obtain a good signal-to-noise ratio.

Data Processing:

Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

Phase the spectra and perform baseline correction.

Calibrate the chemical shift axis using the residual solvent peak or an internal standard

like tetramethylsilane (TMS).

Integrate the signals in the ¹H NMR spectrum and pick the peaks in both spectra to

determine their precise chemical shifts.

Assign the signals to the respective protons and carbons in the molecule.

Conclusion
This technical guide provides a detailed, albeit predicted, characterization of 2-Fluoro-5-
iodophenol. The presented data, derived from established spectroscopic principles and
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analysis of analogous compounds, offers a reliable framework for the identification and quality

control of this important synthetic intermediate. Researchers are encouraged to use this guide

as a reference and to acquire experimental data for their specific samples to confirm these

predictions. The provided experimental protocol for NMR analysis serves as a practical starting

point for such characterization efforts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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